Cas no 318284-32-1 (4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol)

4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol is a phenolic derivative featuring a pyrazole core, which imparts unique chemical properties suitable for applications in organic synthesis and pharmaceutical intermediates. The compound’s structure combines a phenyl-substituted pyrazole with a phenolic hydroxyl group, offering reactivity for further functionalization. Its stability under mild conditions and potential for selective modifications make it valuable in medicinal chemistry and material science. The presence of methyl groups enhances steric and electronic effects, influencing binding interactions in molecular design. This compound is particularly useful in the development of bioactive molecules due to its balanced lipophilicity and structural versatility.

4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol structure

318284-32-1 structure

Product Name:4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol

CAS No:318284-32-1

MF:

MW:

CID:4645445

Update Time:2025-06-08

4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

- 4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol
- 4-[(3,5-DIMETHYL-1-PHENYL-1H-PYRAZOL-4-YL)METHYL]BENZENOL
- Phenol, 4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]-

4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Ambeed	A918004-1g	4-[(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol	318284-32-1	90%	1g	$611.0	2024-08-03
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00893378-1g	4-[(3,5-Dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol	318284-32-1	90%	1g	￥4193.0	2023-03-20
A2B Chem LLC	AI72647-1mg	4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol	318284-32-1	>90%	1mg	$201.00	2024-04-20
A2B Chem LLC	AI72647-5mg	4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol	318284-32-1	>90%	5mg	$214.00	2024-04-20
A2B Chem LLC	AI72647-10mg	4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol	318284-32-1	>90%	10mg	$240.00	2024-04-20
A2B Chem LLC	AI72647-500mg	4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol	318284-32-1	>90%	500mg	$720.00	2024-04-20
A2B Chem LLC	AI72647-1g	4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol	318284-32-1	>90%	1g	$1295.00	2024-04-20

4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol Related Literature

1. Examination of ammonia–poly(pyrrole) interactions by piezoelectric and conductivity measurements

Analyst, 1991,116, 1125-1130
2. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
3. Fe/S-Catalyzed synthesis of 2-benzoylbenzoxazoles and 2-quinolylbenzoxazoles via redox condensation of o-nitrophenols with acetophenones and methylquinolines†

Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
4. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
5. Exceptionally high temperature spin crossover in amide-functionalised 2,6-bis(pyrazol-1-yl)pyridine iron(ii) complex revealed by variable temperature Raman spectroscopy and single crystal X-ray diffraction†

Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851

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Additional information on 4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol

Introduction to 4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol (CAS No. 318284-32-1)

4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol, with the CAS number 318284-32-1, is a compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The molecular formula of 4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol is C₁₇H₁₈N₂O, and its molecular weight is approximately 266.33 g/mol. The compound features a phenolic hydroxyl group attached to a benzene ring, which is further substituted with a methyl group from a pyrazole moiety. This structural arrangement confers the compound with specific chemical and biological properties that make it an interesting target for research and development.

In the realm of medicinal chemistry, 4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol has been studied for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its anti-inflammatory and analgesic activities, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

Beyond its anti-inflammatory properties, 4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. A notable study published in the Cancer Letters journal reported that this compound significantly reduced tumor growth in xenograft models of breast cancer.

The pharmacokinetic profile of 4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol has been another area of focus. Research has shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further preclinical and clinical evaluation. Additionally, the compound's low toxicity profile adds to its potential as a safe and effective therapeutic agent.

In terms of synthetic methods, several approaches have been developed to synthesize 4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol. One common method involves the condensation of 4-hydroxybenzaldehyde with 3,5-dimethylpyrazole followed by reduction to form the final product. These synthetic routes are well-documented in the literature and provide a robust foundation for large-scale production if needed.

The potential applications of 4-[(3,5-dimethyl-1-phenyl-1H-pyrazol-4-yl)methyl]phenol extend beyond pharmaceuticals. In materials science, this compound has been explored for its use in developing new functional materials due to its unique electronic properties. For example, it has been incorporated into polymer matrices to enhance their thermal stability and mechanical strength.

In conclusion, 4-[(3,5-dimethyl--1--phenyl--1H--pyrazol--4--yl)-methyl]-phenol (CAS No. 318284--32--1) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play a crucial role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.